Cas no 1804477-08-4 (3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804477-08-4
• MF: C₉H₆BrF₃N₂O₂
• MW: 311.055351734161
• CID: 4834034
• Update Time: 2025-06-12

3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6BrF3N2O2/c10-4-6-7(16)3-5(1-2-14)15-8(6)17-9(11,12)13/h3H,1,4H2,(H,15,16)
• InChI Key： IZWYNZXMQQGNTQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C=C(CC#N)NC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 1.8
• Topological Polar Surface Area: 62.1

Additional information on 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile

Introduction to 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804477-08-4)

3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile is a highly versatile intermediate in the field of pharmaceutical and agrochemical research, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1804477-08-4, has garnered significant attention due to its role in synthesizing a wide array of bioactive molecules. The presence of a bromomethyl group, an hydroxy moiety, and a trifluoromethoxy substituent on the pyridine ring, along with a terminal acetonitrile group, makes it a valuable building block for medicinal chemists and synthetic organic chemists.

The bromomethyl group is particularly noteworthy for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, which are pivotal in constructing complex molecular architectures. This reactivity allows for the facile introduction of aryl or vinyl groups, enabling the synthesis of diverse heterocyclic compounds. The hydroxy group provides an additional site for functionalization, including etherification or esterification, which can be crucial for modulating pharmacokinetic properties of drug candidates.

The trifluoromethoxy group is a key feature that imparts lipophilicity and metabolic stability to the resulting molecules. This substituent is widely used in drug design to enhance binding affinity and reduce susceptibility to metabolic degradation. Furthermore, the acetonitrile group at the 6-position of the pyridine ring serves as a versatile handle for further derivatization, such as nitrile hydrolysis to an amide or carboxylic acid.

In recent years, 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile has been employed in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, its application in the synthesis of kinase inhibitors has been explored due to the ability of pyridine derivatives to modulate enzyme activity effectively. The bromomethyl functionality allows for rapid diversification of the molecular scaffold, facilitating high-throughput screening campaigns.

Another area where this compound has shown promise is in the development of antiviral agents. The combination of electron-withdrawing groups like the trifluoromethoxy moiety and electron-donating groups like the hydroxyl group creates a balanced electronic environment that can interact favorably with viral targets. Additionally, the acetonitrile group can be transformed into other functionalities that may enhance drug delivery properties.

The pharmaceutical industry has also leveraged this compound in designing small molecule probes for biological assays. By introducing various substituents at different positions on the pyridine core, researchers can generate libraries of compounds with tailored biological activities. These libraries are instrumental in identifying lead compounds for further optimization.

From an agrochemical perspective, 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile has been utilized in the synthesis of novel pesticides and herbicides. The structural features of this compound contribute to its efficacy against various pests by interfering with essential biological pathways. The trifluoromethoxy group enhances photostability and soil persistence, making it an attractive candidate for field applications.

Recent advances in computational chemistry have further highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies indicate that modifications at specific positions on the pyridine ring can significantly influence binding affinity to biological targets. These insights have guided synthetic strategies aimed at optimizing lead compounds.

The synthesis of 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile itself is a testament to modern synthetic methodologies. It typically involves multi-step reactions starting from commercially available precursors, employing palladium-catalyzed cross-coupling reactions and nucleophilic substitutions at precise positions on the pyridine core. The efficiency and scalability of these synthetic routes have made this compound readily accessible to academic and industrial researchers.

In conclusion, 3-(Bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804477-08-4) is a multifunctional intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an even greater role in drug discovery and development.